Cas no 1159696-59-9 (4-2-(1H-1,2,3,4-tetrazol-5-yl)ethylaniline)

• Product Name: 4-2-(1H-1,2,3,4-tetrazol-5-yl)ethylaniline
• CAS No: 1159696-59-9
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• MDL: MFCD11983415
• CID: 5457496
• PubChem ID: 42647403
• Update Time: 2026-03-10

4-2-(1H-1,2,3,4-tetrazol-5-yl)ethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-[2-(2H-tetrazol-5-yl)ethyl]aniline
• Benzenamine, 4-[2-(2H-tetrazol-5-yl)ethyl]-
• 4-[2-(1H-1,2,3,4-tetrazol-5-yl)ethyl]aniline
• 4-2-(1H-1,2,3,4-tetrazol-5-yl)ethylaniline

• MDL： MFCD11983415
• Inchi： 1S/C9H11N5/c10-8-4-1-7(2-5-8)3-6-9-11-13-14-12-9/h1-2,4-5H,3,6,10H2,(H,11,12,13,14)
• InChI Key： NXOSUZPCYSKYRI-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(CCC2=NNN=N2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-2-(1H-1,2,3,4-tetrazol-5-yl)ethylaniline

4-2-(1H-1,2,3,4-Tetrazol-5-yl)ethylaniline: A Comprehensive Overview

CAS No. 1159696-59-9, also known as 4-2-(1H-1,2,3,4-tetrazol-5-yl)ethylaniline, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique tetrazole functional group, which imparts several desirable properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tetrazole moiety is a five-membered ring containing four nitrogen atoms and one carbon atom. This structure is known for its high stability and reactivity, which are crucial for its use in drug design. The presence of the tetrazole group in 4-2-(1H-1,2,3,4-tetrazol-5-yl)ethylaniline provides several advantages, including enhanced solubility, improved metabolic stability, and increased binding affinity to target proteins.

Recent studies have highlighted the potential of 4-2-(1H-1,2,3,4-tetrazol-5-yl)ethylaniline in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds containing the tetrazole moiety exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 4-2-(1H-1,2,3,4-tetrazol-5-yl)ethylaniline could be a promising lead compound for the treatment of chronic pain and inflammatory diseases.

In addition to its pharmacological properties, 4-2-(1H-1,2,3,4-tetrazol-5-yl)ethylanamine has been explored for its use in the synthesis of advanced materials. The tetrazole group can enhance the mechanical strength and thermal stability of polymers and other materials. This makes it an attractive candidate for applications in fields such as biodegradable plastics and drug delivery systems.

The synthesis of 4-2-(1H-1,2,3,4-tetrazol-5-yl)ethylanamine typically involves a multi-step process. One common approach is to start with an aniline derivative and introduce the tetrazole group through a series of chemical reactions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound.

From a safety perspective, 4-2-(1H-1,2,3,4-tetrazol-5-yl)ethylanamine should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used during handling and storage. Additionally, it is important to follow all relevant safety guidelines and regulations to ensure safe handling and disposal.

In conclusion, 4-2-(1H-1,2,3,4-tetrazol-5-yl)ethylanamine (CAS No. 1159696-59-9) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique tetrazole moiety endows it with valuable properties that make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.